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Executive Summary

Boc-Glu-OEt-DCHA (N-a-t-Boc-L-glutamic acid a-ethyl ester dicyclohexylamine salt) is a
specialized amino acid derivative utilized primarily in peptide synthesis and medicinal
chemistry. Unlike simple amino acids, this compound is supplied as a dicyclohexylamine
(DCHA) salt. This salt form is engineered to convert the typically oily or unstable free acid
intermediate into a stable, crystalline solid, thereby facilitating purification, handling, and long-
term storage.

This guide provides a definitive technical profile of Boc-Glu-OEt-DCHA, detailing its
physicochemical properties, rigorous storage protocols to prevent hydrolysis or degradation,
and the essential "desalting" methodology required before its application in synthesis.

Chemical Identity & Structural Characterization

Understanding the specific isomerism of this compound is critical, as "Boc-Glu-OEt" implies the
a-ethyl ester, leaving the y-carboxyl group free for activation or salt formation.
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Parameter Technical Specification

) N-a-t-Butoxycarbonyl-L-glutamic acid a-ethyl
Chemical Name . _
ester dicyclohexylamine salt

(S)-4-((tert-Butoxycarbonyl)amino)-5-ethoxy-5-
Systematic Name oxopentanoic acid compound with N-

cyclohexylcyclohexanamine (1:[1][2]1)

86938-17-2 (Often indexes the salt; verify
specific CoA)

CAS Number

C12H21NOe[3][4][5] - C12H23N (Total:
C24H44N206)

Molecular Formula

Molecular Weight 456.62 g/mol (Salt) / 275.30 g/mol (Free Acid)

Anion: Boc-Glu-OEt (Free y-COOH) Cation:
Structural Components ) .
Dicyclohexylammonium (DCHA™)

2.1 Structural Visualization

The following diagram illustrates the molecular assembly and the specific site of salt formation
(y-Carboxyl).
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Fig 1. Structural assembly of Boc-Glu-OEt-DCHA showing the stabilization of the y-carboxyl group.
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Physical Appearance & Properties

The DCHA moiety imparts crystallinity to the otherwise lipophilic and non-crystalline free acid.

e Physical State: White to off-white crystalline powder.
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 Solubility Profile:

o Soluble: Methanol (MeOH), Ethanol (EtOH), Dichloromethane (DCM), Chloroform (CHCIs),
Ethyl Acetate (warm).

o Insoluble: Water, Diethyl Ether, Hexane.

o Melting Point: Typically exhibits a sharp melting range (e.g., 130°C — 160°C, dependent on
purity), unlike the free acid which is often an oil or low-melting solid.

» Hygroscopicity: Low to Moderate. While the DCHA salt is less hygroscopic than the free acid,
it can still absorb atmospheric moisture over time.

Storage Conditions & Stability

Proper storage is paramount to prevent the hydrolysis of the ethyl ester or the loss of the Boc
group.

4.1 Critical Storage Parameters
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Condition Requirement Scientific Rationale

Prevents thermal degradation

and ester hydrolysis. Long-
Temperature +2°C to +8°C term storage at -20°C is

acceptable but usually

unnecessary for DCHA salts.

Moisture can catalyze the

hydrolysis of the ethyl ester
Humidity < 40% RH (Desiccated) (saponification) or the removal

of the Boc group (acidolysis if

trace acid is present).

Protects against atmospheric

moisture and CO2z absorption

Container Tightly Sealed / Inert
(DCHA can absorb COz to
form carbonates).
General precaution for amino
) ] acid derivatives to prevent
Light Protect from Light

photo-oxidation over extended

periods.

4.2 Storage Logic Workflow

Follow this decision tree to ensure integrity upon receipt.
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Fig 2. Decision logic for optimal storage environment.
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Handling & Experimental Protocols

Crucial Note: The DCHA salt cannot be used directly in most peptide coupling reactions
involving the y-carboxyl group if the coupling reagent (e.g., EDC, HATU) reacts with the amine
of the DCHA. Furthermore, DCHA is a base and can interfere with activation. You must convert
the salt to the free acid prior to use.

5.1 Protocol: Desalting (Liberation of Free Acid)

This protocol extracts the lipophilic free acid into an organic solvent while removing the DCHA
into the aqueous acidic phase.

Reagents:
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o Ethyl Acetate (EtOAC)

e 0.5Mor 1.0 M Potassium Hydrogen Sulfate (KHSOa4) or 10% Citric Acid (Cold). Avoid strong
mineral acids like HCI to prevent Boc removal.

e Brine (Saturated NacCl)

e Anhydrous Sodium Sulfate (NazS0a)

Step-by-Step Methodology:

e Dissolution: Suspend the Boc-Glu-OEt-DCHA salt in Ethyl Acetate (approx. 10 mL per gram).

e Acid Wash: Transfer to a separatory funnel. Add an equal volume of cold 0.5 M KHSOa.
Shake vigorously.

o Mechanism:
(Water Soluble).

o Separation: Allow layers to separate. The DCHA stays in the aqueous layer (bottom); the
product enters the organic layer (top).

» Repeat Wash: Wash the organic layer 2 more times with KHSOa4 to ensure complete removal
of DCHA.

» Neutralization/Drying: Wash the organic layer once with Brine. Dry over anhydrous Naz2SOa.
 [solation: Filter and evaporate the solvent under reduced pressure (Rotavap) at < 40°C.

o Result: The residue is the Boc-Glu-OEt free acid (typically a colorless viscous oil), ready for
immediate coupling.

5.2 Desalting Workflow Diagram
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Fig 3. Workflow for converting DCHA salt to reactive free acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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